
A Comparative Analysis of the Stuttering
Severity Instrument-Fourth Edition (SSI-4)

Components

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: SSI-4

Cat. No.: B10861591 Get Quote

The Stuttering Severity Instrument-Fourth Edition (SSI-4) is a widely utilized, norm-referenced

assessment for quantifying the severity of stuttering in both children and adults.[1][2][3] This

guide provides a detailed comparison of the core components of the SSI-4, drawing on

available research to inform researchers, scientists, and drug development professionals about

the instrument's structure and psychometric properties. While direct factor analysis studies of

the SSI-4 are not prevalent in the reviewed literature, this analysis synthesizes data on the

instrument's key components and their reliability.

The SSI-4 assesses stuttering severity across four primary behavioral areas: frequency,

duration, physical concomitants, and the naturalness of speech.[1][2][4] The total score, which

indicates the overall severity of stuttering, is derived from the sum of scores for frequency,

duration, and physical concomitants.[2]

Component Analysis and Data Presentation
The SSI-4 is designed to measure distinct aspects of stuttering behavior. The following table

summarizes the contribution of each core component to the overall assessment of stuttering

severity.
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Component Description Scoring

Frequency

The percentage of syllables

stuttered in a speech sample.

[3][4] This is calculated by

dividing the number of

stuttered syllables by the total

number of syllables and

multiplying by 100.[2]

Expressed as a percentage

and then converted to a scale

score.[5]

Duration

The average length of the

three longest stuttering events,

measured to the nearest tenth

of a second.[4][5]

Timed and converted to a

scale score.[5]

Physical Concomitants

The presence and severity of

distracting secondary

behaviors that accompany

stuttering. These can include

facial grimaces, head

movements, and movements

of the extremities.[4]

Rated on a scale based on the

degree of distractibility.[5]

Naturalness of Speech

The degree to which the

individual's speech sounds

"typical" compared to speakers

of the same age and gender.

[3] This is a more recent

addition to the SSI series.[5]

Rated on a scale, but not

included in the total severity

score.[2]

Experimental Protocols
The reliability and validity of the SSI-4 and its components have been evaluated in several

studies. The primary methodologies employed in these studies are detailed below.

Reliability Studies:

Objective: To assess the consistency of the SSI-4 scores over time (intrajudge reliability) and

across different raters (interjudge reliability).[6][7]
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Methodology: Typically, a group of trained judges or graduate students in speech-language

pathology are recruited to score video recordings of individuals who stutter.[6][7][8] To

assess intrajudge reliability, the same raters score the same videos at two different time

points, often with a few weeks' interval.[6][7][8] For interjudge reliability, the scores from

different raters for the same videos are compared.[6][7] Statistical measures such as

intraclass correlation coefficients are commonly used to analyze the data.[6][7]

Validity Studies:

Objective: To determine if the SSI-4 and its subscales measure what they are intended to

measure.

Methodology: The validity of a translated version of the SSI-4 was assessed using Pearson

correlation coefficients to compare its results with established measures.[6][7]

Quantitative Data Summary
The following table presents a summary of findings on the reliability of the SSI-4 components

from a study on an Arabic translation of the instrument.

Reliability Type Component
Finding for School-Aged

Children & Adults

Interjudge Reliability All items of the scale
Less than 80% agreement.[6]

[7]

Intrajudge Reliability All items of the scale
Higher than 80% agreement.

[6][7]

These findings suggest that while individual raters are consistent in their scoring over time,

there can be variability between different raters.[6][7] Another study examining the standard

English version of the SSI-4 also found that the instrument produced better intra-rater and

inter-rater agreement compared to a global severity rating scale, though neither reached an

acceptable level of inter-rater agreement of 80%.[9]

Visualization of SSI-4 Components
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The following diagram illustrates the relationship between the core components of the SSI-4
and the calculation of the total stuttering severity score.

Core Components

Additional Assessment
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Caption: Relationship of SSI-4 components to the total severity score.

In conclusion, the SSI-4 is a multidimensional tool that assesses stuttering severity through its

core components of Frequency, Duration, and Physical Concomitants. While research on the

factor structure of the instrument is limited, studies on its reliability indicate good intrajudge

consistency, though interjudge agreement can be more variable. The inclusion of a Naturalness

rating provides a more holistic view of an individual's speech, although it does not contribute to

the total severity score. For researchers and clinicians, it is important to consider these
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psychometric properties when using the SSI-4 for assessment and to ensure rigorous training

for raters to improve interjudge reliability.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10861591?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10861591?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

